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Compound of Interest

Compound Name: 2,3,5-Tribromothiophene

Cat. No.: B1329576 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2,3,5-Tribromothiophene (CAS No. 3141-24-0), ensuring the safety of laboratory personnel

and compliance with environmental regulations. This procedure is intended for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling Precautions
2,3,5-Tribromothiophene is a halogenated organic compound that is considered toxic and

may cause severe injury upon inhalation, ingestion, or skin contact.[1] It is known to cause

serious eye irritation and is harmful to aquatic life with long-lasting effects. Always handle this

chemical in a well-ventilated area or a chemical fume hood while wearing appropriate Personal

Protective Equipment (PPE).[2][3]

Required Personal Protective Equipment (PPE):

Gloves: Handle with compatible chemical-resistant gloves, which must be inspected before

use. Dispose of contaminated gloves after use in accordance with good laboratory practices.

Eye Protection: Wear tight-sealing safety goggles and a face shield.[4]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][4]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]
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Step-by-Step Disposal Protocol
Disposal of 2,3,5-Tribromothiophene must be managed through your institution's hazardous

waste program.[5][6] At no point should this chemical be disposed of down the drain or in

regular trash.[5][7]

Step 1: Waste Identification and Segregation

Identify the waste as a Halogenated Organic Waste.[8]

Keep halogenated waste streams separate from non-halogenated organic waste.[3][9][10]

This is crucial as the disposal methods and costs differ significantly.[3][10]

Do not mix 2,3,5-Tribromothiophene waste with incompatible materials such as strong

oxidizing agents, acids, or bases.[11][12]

Step 2: Containerization

Select a suitable, leak-proof waste container that is compatible with the chemical. Plastic is

often preferred.[6] The container must have a secure, threaded cap.[9][11]

Ensure the container is in good condition and clean before adding any waste.[9]

Keep the waste container closed at all times except when actively adding waste.[5][6][9] This

prevents the release of harmful vapors.

Step 3: Labeling

Label the waste container with a "Hazardous Waste" tag as soon as the first drop of waste is

added.[3][10]

The label must clearly identify the contents. Write the full chemical name, "2,3,5-
Tribromothiophene," and list any other solvents or chemicals mixed in the container,

including their approximate percentages.[9][10] Do not use abbreviations or chemical

formulas.[9]

Step 4: Storage (Satellite Accumulation Area)
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA), which should be at or near the point of generation.[6][11]

Ensure the SAA is a cool, dry, and well-ventilated location, away from heat or ignition

sources.[2][9]

Store containers in secondary containment to prevent spills.[3]

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) or Hazardous Waste

Collection Program to schedule a pickup.[6]

Follow their specific procedures for waste pickup requests.

Step 6: Decontamination and Empty Container Disposal

For spills, absorb the material with dry earth, sand, or another non-combustible absorbent

material.[1] Collect the contaminated absorbent in a sealed and labeled container for

disposal as hazardous waste.[1][3]

A container that has held 2,3,5-Tribromothiophene is considered "empty" when all waste

has been removed by standard practice (e.g., pouring, scraping).[13]

Once emptied, deface or remove all hazardous labels from the container.[5] The container

can then typically be disposed of as regular trash, but confirm this with your institutional

guidelines.[5]

If the chemical were an acutely hazardous "P-listed" waste, the container would require triple

rinsing with a suitable solvent, and the rinsate would need to be collected as hazardous

waste.[5][13]

Summary of Chemical and Disposal Data
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Property Information Source

Chemical Name 2,3,5-Tribromothiophene [2]

CAS Number 3141-24-0 [2]

Appearance
White to light yellow crystalline

solid
[2]

Waste Classification Halogenated Organic Waste [3][8]

Primary Hazards
Toxic, Skin/Eye Irritant,

Harmful to Aquatic Life
[1][2]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases
[11]

Disposal Method

Collection by certified

hazardous waste handler for

incineration or other approved

treatment.

[6][14]

Forbidden Disposal

Do not dispose down the drain

or in regular trash. Do not

evaporate.

[5][7]

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of 2,3,5-
Tribromothiophene.
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Start: 2,3,5-Tribromothiophene
waste generated

1. Identify Waste
Classify as 'Halogenated

Organic Waste'

2. Segregate Waste
Keep separate from non-halogenated

and incompatible wastes

3. Select Container
Use a compatible, sealed,
and leak-proof container

4. Label Container
Attach 'Hazardous Waste' tag.

List all chemical contents.

5. Store Properly
Place in designated Satellite

Accumulation Area (SAA)

6. Arrange Pickup
Contact EHS/Waste Management

for disposal
Spill Occurs

Potential Event

End: Waste properly
disposed

Clean with inert absorbent.
Collect as hazardous waste.

Yes

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,3,5-Tribromothiophene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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